![molecular formula C7H8F2N2O2S B1331387 {4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine CAS No. 4837-28-9](/img/structure/B1331387.png)
{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine
Description
“{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine” is a chemical compound . It is related to “{4-[(Difluoromethyl)sulfonyl]phenyl}acetic acid”, which has the empirical formula C9H8F2O4S and a molecular weight of 250.22 .
Molecular Structure Analysis
The molecular structure of “{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine” can be inferred from its related compound “{4-[(Difluoromethyl)sulfonyl]phenyl}acetic acid”. The latter has a SMILES string representation of “OC(CC1=CC=C(S(=O)(C(F)F)=O)C=C1)=O” and an InChI representation of "1S/C9H8F2O4S/c10-9(11)16(14,15)7-3-1-6(2-4-7)5-8(12)13/h1-4,9H,5H2,(H,12,13)" .Scientific Research Applications
Late-Stage Difluoromethylation
{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine: is utilized in late-stage difluoromethylation, which is a pivotal step in the synthesis of complex organic molecules. This process allows for the introduction of a difluoromethyl group into a molecule at the final stages of its synthesis, enhancing the molecule’s properties such as stability and biological activity .
Synthesis of Pharmaceuticals
The compound serves as a reagent in the synthesis of pharmaceuticals, where the introduction of a difluoromethyl group can significantly improve the metabolic stability and bioavailability of target molecules. Its use in this context is crucial for developing new medications with enhanced efficacy .
Agrochemical Development
In agrochemical research, {4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine is used to create compounds with improved properties, such as increased resistance to degradation from environmental factors, leading to more effective and longer-lasting pesticides and herbicides .
Advanced Material Design
This compound is also instrumental in the design of advanced materials. The difluoromethyl group can impart unique physical properties to materials, making them suitable for specialized applications in industries such as electronics and aerospace .
Protein Modification
An exciting application is the site-selective installation of difluoromethyl groups onto large biomolecules like proteins. This modification can alter the protein’s function or stability, opening up new avenues in protein engineering and therapeutic development .
Organofluorine Chemistry
It plays a significant role in organofluorine chemistry, where the introduction of fluorine atoms into organic compounds can drastically change their chemical behavior, leading to discoveries of new reactions and mechanisms .
Radiolabeling for Imaging
The compound is used in F-18 radiolabeling, which is essential for creating imaging agents used in positron emission tomography (PET). This application is particularly important in the field of medical diagnostics .
Environmental Chemistry
Lastly, {4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine is used in environmental chemistry to study the fate and transport of fluorinated compounds in the environment, helping to assess their impact and develop strategies for remediation .
properties
IUPAC Name |
[4-(difluoromethylsulfonyl)phenyl]hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F2N2O2S/c8-7(9)14(12,13)6-3-1-5(11-10)2-4-6/h1-4,7,11H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOJLKMODSWOANU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NN)S(=O)(=O)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F2N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50297241 |
Source
|
| Record name | {4-[(difluoromethyl)sulfonyl]phenyl}hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50297241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine | |
CAS RN |
4837-28-9 |
Source
|
| Record name | NSC114906 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114906 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | {4-[(difluoromethyl)sulfonyl]phenyl}hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50297241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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